Cas no 55886-33-4 (4H-Azepin-4-one,1-(1,1-dimethylethyl)hexahydro-5-hydroxy-3,3,6,6-tetramethyl-)

• Product Name: 4H-Azepin-4-one,1-(1,1-dimethylethyl)hexahydro-5-hydroxy-3,3,6,6-tetramethyl-
• CAS No: 55886-33-4
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 385651
• PubChem ID: 290253
• Update Time: 2025-04-19

4H-Azepin-4-one,1-(1,1-dimethylethyl)hexahydro-5-hydroxy-3,3,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Azepin-4-one,1-(1,1-dimethylethyl)hexahydro-5-hydroxy-3,3,6,6-tetramethyl-
• 1-tert-butyl-5-hydroxy-3,3,6,6-tetramethylazepan-4-one
• 1-tert-butyl-5-hydroxy-3,3,6,6-tetramethyl-azepan-4-one
• AC1L6DGZ
• AC1Q6DIS
• AG-J-56907
• AR-1C5670
• CTK5A4327
• NSC153345
• N-tert-Butyl-3,3,6,6-tetramethyl-1-azacycloheptan-4-on-5-ol
• 55886-33-4
• NSC-153345
• DTXSID40302757

• Inchi： 1S/C14H27NO2/c1-12(2,3)15-8-13(4,5)10(16)11(17)14(6,7)9-15/h10,16H,8-9H2,1-7H3
• InChI Key： VVYXURTZLFKGCO-UHFFFAOYSA-N
• SMILES： OC1C(C(C)(C)CN(C(C)(C)C)CC1(C)C)=O

Computed Properties

• Exact Mass: 241.20431
• Monoisotopic Mass: 241.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 328.3°Cat760mmHg
• Flash Point: 152.4°C
• Refractive Index: 1.466
• PSA: 40.54
• LogP: 2.02080